Cas no 93982-22-0 (Butyldiisooctylmethylammonium methyl sulphate)

• Product name: Butyldiisooctylmethylammonium methyl sulphate
• CAS No: 93982-22-0
• MF: C₂₂H₄₉NO₄S
• MW: 423.693766355515
• CID: 809994
• PubChem ID: 44150650

Butyldiisooctylmethylammonium methyl sulphate Chemical and Physical Properties

Names and Identifiers

• Butyldiisooctylmethylammonium methyl sulphate
• butyl-methyl-bis(6-methylheptyl)azanium,methyl sulfate
• 93982-22-0
• DTXSID20240123
• EINECS 301-212-9

• Inchi： InChI=1S/C21H46N.CH4O4S/c1-7-8-17-22(6,18-13-9-11-15-20(2)3)19-14-10-12-16-21(4)5;1-5-6(2,3)4/h20-21H,7-19H2,1-6H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： XWMSHCCTLYFBQF-UHFFFAOYSA-M
• SMILES： CCCC[N+](C)(CCCCCC(C)C)CCCCCC(C)C.COS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 423.338
• Monoisotopic Mass: 423.338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2